Cas no 862188-37-2 (1,3-Propanediol, 1-[4-(1,1-dimethylethyl)phenyl]-)

1,3-Propanediol, 1-[4-(1,1-dimethylethyl)phenyl]- structure
862188-37-2 structure
Product Name:1,3-Propanediol, 1-[4-(1,1-dimethylethyl)phenyl]-
CAS No:862188-37-2
MF:C13H20O2
MW:208.296704292297
CID:1845567
PubChem ID:19077735
Update Time:2025-04-21

1,3-Propanediol, 1-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-[4-(1,1-dimethylethyl)phenyl]-
    • SCHEMBL3187891
    • (S)-1-[4-(tert-Butyl)phenyl]-1,3-propanediol
    • DA-02079
    • 862188-37-2
    • SY348839
    • Inchi: 1S/C13H20O2/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-9-14/h4-7,12,14-15H,8-9H2,1-3H3
    • InChI Key: RQWAIGYNWMBBKY-UHFFFAOYSA-N
    • SMILES: OC(CCO)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 208.146329876g/mol
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.5Ų
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